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Compound of Interest

Compound Name:
Methyl 2-(3-

aminophenoxy)acetate

Cat. No.: B3106341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for Methyl 2-(3-aminophenoxy)acetate. The information presented herein is crucial

for maintaining the integrity, purity, and activity of this compound in research and development

settings. Due to a lack of specific stability data for this molecule, the following

recommendations are based on the well-established chemical properties of its constituent

functional groups—aromatic amines and esters—and general best practices for laboratory

chemical handling.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Methyl 2-(3-
aminophenoxy)acetate is essential for its proper handling and storage.
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Property Value Source

Molecular Formula C₉H₁₁NO₃ PubChem

Molecular Weight 181.19 g/mol PubChem

Appearance Solid (Color not specified) CymitQuimica

Purity ≥97% (Typical) CymitQuimica

CAS Number 158196-47-5 PubChem

Stability Profile and Potential Degradation Pathways
Methyl 2-(3-aminophenoxy)acetate contains two primary functional groups that influence its

stability: an aromatic amine and a methyl ester. These groups are susceptible to specific

degradation pathways.

Oxidation of the Aromatic Amine
Aromatic amines are known to be susceptible to oxidation, which can be initiated by exposure

to air (oxygen) and light. This process can lead to the formation of colored impurities,

compromising the purity and potentially the activity of the compound. Arylamines, such as the

aniline moiety in this molecule, can get colored on storage due to atmospheric oxidation[1].

Hydrolysis of the Ester
The methyl ester group can undergo hydrolysis to yield the corresponding carboxylic acid (2-(3-

aminophenoxy)acetic acid) and methanol. This reaction is typically catalyzed by the presence

of acids or bases and is accelerated by moisture and elevated temperatures. Studies on other

ester-containing compounds have shown that hydrolysis can occur, particularly at pH values

above 5.5[2].

A diagram illustrating these potential degradation pathways is provided below.
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Caption: Potential degradation pathways of Methyl 2-(3-aminophenoxy)acetate.

Recommended Storage and Handling Guidelines
To mitigate degradation and ensure the long-term stability of Methyl 2-(3-
aminophenoxy)acetate, the following storage and handling procedures are recommended.

These are based on general guidelines for the storage of aromatic amines and esters.
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Parameter Recommendation Rationale

Temperature
Store at 2-8°C. For long-term

storage, consider -20°C.

Lower temperatures slow down

the rates of both oxidation and

hydrolysis. Amines should

generally be stored at

temperatures below 30°C[3].

Atmosphere

Store under an inert

atmosphere (e.g., Argon or

Nitrogen).

Minimizes exposure to oxygen,

thereby preventing oxidation of

the aromatic amine group.

Amines are prone to oxidation

and are often stored in an inert

gas atmosphere[4].

Light

Protect from light. Store in

amber vials or in a dark

location.

Light can catalyze the

oxidation of the aromatic

amine. Aromatic amines can

become colored upon storage

due to atmospheric oxidation,

which can be accelerated by

light[1].

Moisture

Store in a dry environment.

Use of a desiccator is

recommended.

Prevents hydrolysis of the

ester functional group. Amines

can be hygroscopic and

absorb moisture from the

air[3].

Container

Use tightly sealed containers

made of inert materials (e.g.,

amber glass).

Prevents exposure to air and

moisture. Containers should

be made from compatible

materials that do not react with

amines[3].

Experimental Protocol: General Stability
Assessment
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For researchers needing to perform a formal stability study, the following general protocol

outlines a common approach using High-Performance Liquid Chromatography (HPLC). This

protocol should be adapted and validated for the specific analytical method being used.

Objective
To assess the stability of Methyl 2-(3-aminophenoxy)acetate under various stress conditions

(e.g., temperature, humidity, light) over a defined period.

Materials
Methyl 2-(3-aminophenoxy)acetate

HPLC-grade solvents (e.g., acetonitrile, water, methanol)

Buffers of various pH (e.g., pH 4, 7, 9)

Calibrated stability chambers (temperature and humidity controlled)

Photostability chamber

Calibrated HPLC system with a suitable detector (e.g., UV-Vis)

Appropriate HPLC column (e.g., C18)

Volumetric flasks, pipettes, and other standard laboratory glassware

Experimental Workflow
The general workflow for a stability study is depicted in the diagram below.
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1. Study Setup

2. Sample Exposure

3. Time-Point Analysis

4. Data Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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